Difluorobenzotriazole

• IUPAC Name: 4,5-difluoro-2H-benzotriazole
• InChI: InChI=1S/C6H3F2N3/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,(H,9,10,11)
• InChI Key: LQDBLQVSGVTZSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNN=C2C(=C1F)F
• Molecular Formula: C6H3F2N3
• Molecular Weight: 155.10 g/mol

Description

Difluorobenzotriazole is a chemical compound that belongs to the class of benzotriazoles, which are heterocyclic compounds containing a triazole ring fused to a benzene ring. The presence of two fluorine atoms in the benzotriazole structure enhances its chemical properties, making it a valuable compound in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Difluorobenzotriazole can be synthesized through palladium-catalyzed direct C-H cross-coupling polycondensation. This method involves the reaction of 5,6-difluorobenzotriazole with different thiophene derivatives, such as 3-octylthiophene, 2,2’-bithiophene, thieno[3,4-b][1,4]dioxine, and 4,4-dioctyl-4H-silolo-[3,2-b:4,5-b’]dithiophene . The reaction conditions typically include the use of palladium catalysts and specific solvents to facilitate the coupling process.

Industrial Production Methods

The industrial production of this compound involves similar synthetic routes but on a larger scale. The process is optimized to ensure high yield and purity of the compound. The use of continuous flow reactors and advanced purification techniques, such as chromatography, are common in industrial settings to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

Difluorobenzotriazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert this compound into reduced forms with different chemical properties.

Substitution: The fluorine atoms in this compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for cross-coupling reactions, oxidizing agents for oxidation reactions, and reducing agents for reduction reactions. The reaction conditions vary depending on the desired product and include specific temperatures, solvents, and reaction times.

Major Products Formed

The major products formed from these reactions include various substituted benzotriazole derivatives, which have unique chemical and physical properties. These derivatives are valuable in different applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices .

Scientific Research Applications

Difluorobenzotriazole has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of conjugated polymers for optoelectronic applications, such as OLEDs and solar cells.

Biology: The compound’s unique chemical properties make it useful in the development of biological probes and sensors.

Medicine: this compound derivatives are explored for their potential therapeutic properties, including anticancer and antiviral activities.

Industry: The compound is used in the production of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of difluorobenzotriazole involves its interaction with specific molecular targets and pathways. The compound’s fluorine atoms enhance its electron-withdrawing properties, making it an effective acceptor in donor-acceptor systems. This property is crucial in its application in optoelectronic devices, where it facilitates efficient charge transfer and light emission .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to difluorobenzotriazole include:

Benzotriazole: The parent compound without fluorine atoms.

Monofluorobenzotriazole: A benzotriazole derivative with a single fluorine atom.

Trifluorobenzotriazole: A benzotriazole derivative with three fluorine atoms.

Uniqueness

This compound is unique due to the presence of two fluorine atoms, which significantly enhance its electron-withdrawing properties compared to benzotriazole and monofluorobenzotriazole. This makes it more effective in applications requiring strong electron acceptors, such as in the synthesis of conjugated polymers for optoelectronic devices .